Cas no 1951444-75-9 (Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate
• CAS No: 1951444-75-9
• MF: C₂₀H₂₅IN₂O₄S
• MW: 516.392976522446
• CID: 5059742
• Update Time: 2025-10-24

Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate
• 4-(5-Iodo-naphthalene-1-sulfonyl)-[1,4]diazepane-1-carboxylic acid t-butyl ester
• 4-(5-Iodo-naphthalene-1-sulfonyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C20H25IN2O4S/c1-20(2,3)27-19(24)22-11-6-12-23(14-13-22)28(25,26)18-10-5-7-15-16(18)8-4-9-17(15)21/h4-5,7-10H,6,11-14H2,1-3H3
• InChI Key： ITZUYNVNWPWGHF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=CC=C2S(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 658
• XLogP3: 4
• Topological Polar Surface Area: 75.3

Additional information on Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate

Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate (CAS No. 1951444-75-9): A Comprehensive Overview

Tert-Butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate, identified by its CAS number 1951444-75-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a diazepane core, which is a heterocyclic structure containing nitrogen atoms, making it a valuable scaffold for the development of bioactive agents. The presence of a tert-butyl group and a sulfonyl-substituted naphthalene moiety further enhances its potential as a pharmacophore, offering unique chemical and biological properties.

The structural features of Tert-butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate make it an intriguing candidate for various applications in drug discovery and molecular research. The diazepane ring is known for its ability to interact with biological targets such as enzymes and receptors, while the sulfonyl group can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. Additionally, the iodine substituent on the naphthalene ring provides a handle for further functionalization through cross-coupling reactions, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like Tert-butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate are being explored for their potential in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The diazepane scaffold has shown promise in modulating neurotransmitter systems, making it a particularly attractive candidate for drugs targeting central nervous system (CNS) disorders. Furthermore, the sulfonyl group has been widely used in medicinal chemistry due to its ability to enhance binding interactions with biological targets.

The synthesis of Tert-butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the diazepane core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include the introduction of the sulfonyl group and the iodine substituent on the naphthalene ring. These steps often involve sophisticated organic transformations such as sulfonylation reactions and cross-coupling reactions, which are facilitated by transition metal catalysts.

The chemical properties of Tert-butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate have been extensively studied to understand its behavior in various chemical environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. Additionally, computational methods such as density functional theory (DFT) have been used to predict its electronic properties and potential interactions with biological targets.

The biological activity of Tert-butyl 4-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane-1-carboxylate has been evaluated through in vitro assays that measure its interaction with relevant biological targets. These studies have revealed promising results regarding its potential as an antagonist or agonist for various receptors and enzymes. For instance, preliminary data suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Further research is ongoing to explore its effects on other neurotransmitter systems and to assess its potential therapeutic applications.

In addition to its pharmacological potential, Tert-butyl 4-(5-(iodonaphthalen-l)-yisulfonyl)-14-diazepan-e-l-carboxyrate has also been investigated for its role in materials science and nanotechnology. The unique structural features of this compound make it suitable for applications in organic electronics, where it can serve as a building block for constructing advanced materials with tailored electronic properties. Furthermore, its ability to undergo cross-coupling reactions has made it valuable in the synthesis of complex organic molecules used in various industrial processes.

The future directions for research on Tert-butyl 4-(5-(iodonaphthalen-l)-yisulfonyl)-14-diazepan-e-l-carboxyrate are numerous and exciting. One area of focus is the development of more potent derivatives through structural optimization and medicinal chemistry approaches. By modifying specific functional groups or introducing new moieties, researchers aim to enhance the biological activity and selectivity of this compound while minimizing potential side effects.

Another promising direction is the exploration of Tert-butyl 4-(5-(iodonaphthalen-l)-yisulfonyl)-14-diazepan-e-l-carboxyrate in combination therapies. By pairing this compound with other therapeutic agents that target different aspects of disease pathology, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, advances in drug delivery systems may enable more targeted administration of this compound, improving therapeutic outcomes.

The synthesis and application of compounds like Tert-butyl 4-(5-(iodonaphthalen-l)-yisulfonyl)-14-diazepan-e-l-carboxyrate highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly significant role in shaping the future of medicine.